molecular formula C19H28O5 B8493641 4-({6-[(3-Ethyloxetan-3-YL)methoxy]hexyl}oxy)benzoic acid CAS No. 841268-19-7

4-({6-[(3-Ethyloxetan-3-YL)methoxy]hexyl}oxy)benzoic acid

Cat. No. B8493641
CAS RN: 841268-19-7
M. Wt: 336.4 g/mol
InChI Key: CTTPWOVDUKGWSY-UHFFFAOYSA-N
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Description

4-({6-[(3-Ethyloxetan-3-YL)methoxy]hexyl}oxy)benzoic acid is a useful research compound. Its molecular formula is C19H28O5 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
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properties

CAS RN

841268-19-7

Product Name

4-({6-[(3-Ethyloxetan-3-YL)methoxy]hexyl}oxy)benzoic acid

Molecular Formula

C19H28O5

Molecular Weight

336.4 g/mol

IUPAC Name

4-[6-[(3-ethyloxetan-3-yl)methoxy]hexoxy]benzoic acid

InChI

InChI=1S/C19H28O5/c1-2-19(14-23-15-19)13-22-11-5-3-4-6-12-24-17-9-7-16(8-10-17)18(20)21/h7-10H,2-6,11-15H2,1H3,(H,20,21)

InChI Key

CTTPWOVDUKGWSY-UHFFFAOYSA-N

Canonical SMILES

CCC1(COC1)COCCCCCCOC2=CC=C(C=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A dimethylformamide (3 L) solution of 3-[(6-bromohexyloxy)methyl]-3-ethyloxetane 500 g, 4-hydroxybenzoic acid 297 g and potassium carbonate 490 g was stirred at 90° C. for 8 hours. Water 4 L was added to the reaction mixture, and then it was extracted with toluene 4 L. The organic layer was washed with water, and the solvent was distilled off. Sodium hydroxide 200 g, water 1 L and ethanol 2.5 L were added to the resulting residue and refluxed for 4 hours. Ethanol (1 L) was distilled off at atmospheric pressure, and then the solution was acidified by hydrochloric acid to obtain a slurry. The slurry was filtered and dried to thereby obtain 400 g of 4-[6-(3-ethyloxetane-3-ylmethoxy)hexyloxy]benzoic acid. Melting point: 58.5° C.
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Synthesis routes and methods II

Procedure details

First stage: A solution prepared by dissolving 500 g of 3-[(6-bromohexyloxy)methyl]-3-ethyloxetane, 297 g of 4-hydoxybenzoic acid and 490 g of potassium carbonate in 3 L of dimethylforamide was stirred at 90° C. for 8 hours. After adding 4 L of water to the reaction mixture, it was extracted with 4 L of toluene. The organic layer was washed with water, and then the solvent was distilled off. Added to the resulting residue were 200 g of sodium hydroxide, 1 L of water and 2.5 L of ethanol, and the mixture was refluxed for 4 hours. Ethanol 1 L was distilled off at an atmospheric pressure, and then the solution was acidified by hydrochloric acid to obtain a slurry. The slurry was filtered and dried to thereby obtain 400 g of 4-[6-(3-ethyloxetane-3-ylmethoxy) hexyloxy]benzoic acid (melting point: 58.5° C.).
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